N-(3-methoxybenzyl)-3-[1-(2-methyl-3-furoyl)-3-piperidinyl]propanamide

• IUPAC Name: N-[(3-methoxyphenyl)methyl]-3-[1-(2-methylfuran-3-carbonyl)piperidin-3-yl]propanamide
• InChI: InChI=1S/C22H28N2O4/c1-16-20(10-12-28-16)22(26)24-11-4-6-17(15-24)8-9-21(25)23-14-18-5-3-7-19(13-18)27-2/h3,5,7,10,12-13,17H,4,6,8-9,11,14-15H2,1-2H3,(H,23,25)
• InChI Key: WCFDSVGAALJTPX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CO1)C(=O)N2CCCC(C2)CCC(=O)NCC3=CC(=CC=C3)OC
• Molecular Formula: C22H28N2O4
• Molecular Weight: 384.5 g/mol

Description

N-(3-methoxybenzyl)-3-[1-(2-methyl-3-furoyl)-3-piperidinyl]propanamide, also known as MP-10, is a synthetic compound that has been studied for its potential therapeutic properties.

Mechanism of Action

The exact mechanism of action of N-(3-methoxybenzyl)-3-[1-(2-methyl-3-furoyl)-3-piperidinyl]propanamide is not fully understood. However, it is believed to work by modulating the activity of certain neurotransmitters in the brain, such as dopamine and serotonin. N-(3-methoxybenzyl)-3-[1-(2-methyl-3-furoyl)-3-piperidinyl]propanamide has also been shown to interact with the opioid system, which may contribute to its analgesic effects.
Biochemical and Physiological Effects:
N-(3-methoxybenzyl)-3-[1-(2-methyl-3-furoyl)-3-piperidinyl]propanamide has been shown to have various biochemical and physiological effects in animal models. It has been shown to reduce inflammation and pain, as well as improve mood and reduce anxiety and depression-like behaviors. N-(3-methoxybenzyl)-3-[1-(2-methyl-3-furoyl)-3-piperidinyl]propanamide has also been shown to reduce drug-seeking behavior in rats, suggesting its potential use in the treatment of drug addiction.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-methoxybenzyl)-3-[1-(2-methyl-3-furoyl)-3-piperidinyl]propanamide in lab experiments is that it has been shown to have a relatively low toxicity profile in animal models. However, one limitation is that the synthesis of N-(3-methoxybenzyl)-3-[1-(2-methyl-3-furoyl)-3-piperidinyl]propanamide can be challenging and time-consuming, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of N-(3-methoxybenzyl)-3-[1-(2-methyl-3-furoyl)-3-piperidinyl]propanamide. One potential direction is to further investigate its potential use in the treatment of drug addiction, as it has shown promising results in animal models. Another potential direction is to investigate its potential use in the treatment of other neurological disorders, such as depression and anxiety. Additionally, the development of new synthesis methods for N-(3-methoxybenzyl)-3-[1-(2-methyl-3-furoyl)-3-piperidinyl]propanamide may help to increase its availability for research purposes.

Scientific Research Applications

N-(3-methoxybenzyl)-3-[1-(2-methyl-3-furoyl)-3-piperidinyl]propanamide has been studied for its potential therapeutic properties in various scientific research studies. It has been shown to have anti-inflammatory, analgesic, and antidepressant effects in animal models. N-(3-methoxybenzyl)-3-[1-(2-methyl-3-furoyl)-3-piperidinyl]propanamide has also been studied for its potential use in the treatment of drug addiction, as it has been shown to reduce drug-seeking behavior in rats.